Cas no 1780095-82-0 (4-(3-fluorophenoxy)-4-methylpiperidine)

• Product Name: 4-(3-fluorophenoxy)-4-methylpiperidine
• CAS No: 1780095-82-0
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6387838
• PubChem ID: 84121159
• Update Time: 2025-06-08

4-(3-fluorophenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenoxy)-4-methylpiperidine
• 1780095-82-0
• EN300-1813292

• Inchi： 1S/C12H16FNO/c1-12(5-7-14-8-6-12)15-11-4-2-3-10(13)9-11/h2-4,9,14H,5-8H2,1H3
• InChI Key： ANWIRKGKEOWRMD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1(C)CCNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-fluorophenoxy)-4-methylpiperidine

Recent Advances in the Study of 4-(3-fluorophenoxy)-4-methylpiperidine (CAS: 1780095-82-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-fluorophenoxy)-4-methylpiperidine (CAS: 1780095-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a bioactive compound.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-fluorophenoxy)-4-methylpiperidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-(3-fluorophenoxy)-4-methylpiperidine exhibits notable activity in modulating specific biological targets. For instance, recent findings suggest its potential as a modulator of central nervous system (CNS) receptors, which could have implications for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its interaction with certain enzymes has been explored, highlighting its role in inhibiting or activating key metabolic pathways.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Researchers have observed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. Toxicity studies have also been conducted to assess its safety profile, with preliminary results indicating a manageable side effect profile at therapeutic doses.

The potential applications of 4-(3-fluorophenoxy)-4-methylpiperidine extend beyond CNS disorders. Recent research has explored its utility in oncology, where it has shown promise as an adjunct therapy in combination with existing chemotherapeutic agents. Its ability to enhance the efficacy of certain drugs while minimizing adverse effects is a particularly exciting avenue of investigation.

In conclusion, the compound 4-(3-fluorophenoxy)-4-methylpiperidine (CAS: 1780095-82-0) represents a promising candidate for further development in the pharmaceutical industry. Ongoing research aims to fully characterize its therapeutic potential, optimize its synthesis, and evaluate its safety and efficacy in clinical settings. The findings to date underscore the importance of continued investment in the study of this molecule, which could lead to breakthroughs in the treatment of various diseases.